4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide, also known as N-(2-(Trifluoromethoxy)ethyl)-4-carboxyphenylsulfonamide (TFMSA) is a commonly used compound in scientific research. It is a sulfonamide derivative that has shown potential in various fields of research due to its unique physical and chemical properties. In this paper, we will explore the definition and background of TFMSA, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.